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Compound of Interest

Compound Name: Lubrol WX
CAS No.: 11138-41-3
Cat. No.: B1174942
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lubrol WX, also known as Lubrol 17A17 or Lubrol W1, is a non-ionic detergent widely
employed in life sciences research. As an ethylene oxide condensate of fatty alcohols, it is
particularly effective in the solubilization and purification of membrane-associated proteins, a
critical step in drug development and basic research.[1] Its ability to disrupt lipid bilayers while
often preserving the native structure and function of proteins makes it a valuable tool for
studying membrane protein function, structure, and interactions.

This document provides detailed protocols for the preparation of Lubrol WX stock solutions,
along with its physicochemical properties and best practices for its use and storage.

Physicochemical Properties of Lubrol WX

A summary of the key properties of Lubrol WX is presented in the table below. Understanding
these properties is essential for its effective application in experimental workflows.
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Property Value Reference

Synonyms Lubrol 17A17, Lubrol W1

Non-ionic detergent; ethylene

Chemical Nature oxide condensate of fatty [1]
alcohols.

Appearance White waxy solid or flakes.

Solubility in Water Slightly soluble.

Melting Point 34-38°C

pH of 1% (10 g/L) solution 7.0-9.0 at 20°C

- Stable under standard

Stability N
laboratory conditions.
Store in a tightly sealed

Storage

container in a dry place.

Experimental Protocols
Materials and Equipment

e Lubrol WX (waxy solid/flakes)

» High-purity water (e.g., Milli-Q® or equivalent) or desired buffer (e.g., PBS, Tris-HCI)

 Stir plate with heating capability

e Magnetic stir bar

e Glass beaker or bottle

o Graduated cylinder

e Weighing scale

e Spatula
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e 0.22 um or 0.45 um sterile filter (optional)

o Sterile storage bottles

Protocol for Preparing a 10% (w/v) Lubrol WX Stock
Solution

Due to the waxy nature and limited water solubility of Lubrol WX at room temperature, gentle
heating is recommended to facilitate dissolution.

Weighing: On a weighing scale, weigh out 10 grams of Lubrol WX.

« Initial Mixing: Transfer the Lubrol WX to a glass beaker or bottle containing a magnetic stir
bar. Add approximately 80 mL of high-purity water or your desired buffer.

e Dissolving with Gentle Heat: Place the beaker on a stir plate with heating. Set the
temperature to approximately 37-42°C. This temperature is just above the melting point of
Lubrol WX, which will aid in its dissolution without causing degradation.

 Stirring: Turn on the magnetic stirrer to a moderate speed to create a vortex. Continue
stirring until the Lubrol WX is completely dissolved. This may take some time; be patient and
avoid boiling the solution.

o Adjusting the Final Volume: Once the solution is clear and homogenous, remove it from the
heat and turn off the stirrer. Transfer the solution to a 100 mL graduated cylinder and add
water or buffer to bring the final volume to 100 mL.

o Final Mixing: Transfer the solution back to a storage bottle and mix thoroughly.

 Sterilization (Optional): If a sterile solution is required, it can be filtered through a 0.22 um or
0.45 um filter. Note that the viscosity of the solution may make filtration slow.

o Storage: Store the 10% Lubrol WX stock solution at room temperature or 4°C in a tightly
sealed container. If stored at 4°C, the detergent may precipitate out of solution. If this occurs,
gently warm the solution to redissolve it before use.
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Protocol for Preparing a 1% (w/v) Lubrol WX Working
Solution

A 1% solution is a common working concentration for many applications.

Weighing: Weigh out 1 gram of Lubrol WX.

Initial Mixing: Transfer the Lubrol WX to a glass beaker with a magnetic stir bar and add
approximately 80 mL of high-purity water or buffer.

Dissolving: As with the 10% solution, gentle heating to 37-42°C and stirring will facilitate
dissolution.

Stirring: Stir until the Lubrol WX is fully dissolved.

Adjusting Volume: Transfer the solution to a 100 mL graduated cylinder and bring the final
volume to 100 mL with your solvent.

Storage: Store at room temperature in a sealed container.

Application Notes and Best Practices

Working Concentration: The optimal working concentration of Lubrol WX can vary
depending on the specific application, such as the type of membrane and the protein of
interest. It is often necessary to perform a concentration series to determine the ideal
conditions for protein solubilization.

Buffer Compatibility: Lubrol WX is a non-ionic detergent and is generally compatible with a
wide range of buffers and salt concentrations.

Heating: While gentle heating aids in dissolving Lubrol WX, prolonged or excessive heating
should be avoided to prevent potential degradation of the detergent.

Solution Clarity: A properly prepared Lubrol WX solution should be clear and free of
particulates. If the solution appears cloudy or contains precipitates at room temperature
(after being fully dissolved), it may be necessary to warm it before use.
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Visualized Workflow

The following diagram illustrates the general workflow for preparing a Lubrol WX stock
solution.

Workflow for Lubrol WX Stock Solution Preparation

[Weigh Lubrol WX]

Add ~80% of final volume
of water or buffer
(Add magnetic stir bar]
[Heat to 37-42°C and stir]

Dissolve completely

Adjust to final volume
(Mix thoroughly]
[Store in a sealed container]
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Click to download full resolution via product page

Caption: A flowchart of the key steps for preparing a Lubrol WX stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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